Cas no 71597-77-8 (Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-)
71597-77-8 structure
Product Name:Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
CAS No:71597-77-8
MF:C22H15NO2
MW:325.360005617142
CID:1750563
Update Time:2024-11-27
Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
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- Inchi: 1S/C22H15NO2/c23-15-16-11-13-19(14-12-16)22(25)20(17-7-3-1-4-8-17)21(24)18-9-5-2-6-10-18/h1-14,20H
- InChI Key: FNDZCHYUGBZGTD-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C(=O)C(C2=CC=CC=C2)C(=O)C2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 325.11035
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Melting Point: 141-142 °C(Solv: methanol (67-56-1))
- Boiling Point: 542.0±45.0 °C(Predicted)
- PSA: 57.93
- pka: 6.75±0.27(Predicted)
Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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